Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Ethacizine Antiarrhythmic Efficacy in Clinical

Studies

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 57530-40-2
Cat. No.: S1933674

Compound Focus: Ethacizine hydrochloride

Get Quote

Study Focus / Patient
Population

Comparative
Drugs

Key Efficacy Findings (Ethacizine vs.
Comparators)

Citation

Ventricular Arrhythmias
(High-grade, 33 patients)

Ventricular Arrhythmias
(30 patients, coronary
heart disease prevalent)

Ventricular Tachycardia
(VT) (38 patients,
assessed via PES)

Atrial Fibrillation (AF)
Maintenance (57 patients
post-cardioversion)

Various Arrhythmias &
WPW Syndrome (68

Allapinin, Mexitil

Etmozin, Ritmilen
(disopyramide)

Propafenone

Bonnecor
(Moricizine)

Ethacizine demonstrated comparable
group efficacy and safety to other drugs
for suppressing high-grade ventricular
arrhythmias. [1]

Ethacizine showed superior
antiarrhythmic effect (81% efficacy) vs.
Etmozin (58%) and Ritmilen (38%). [2]

In patients with coronary artery disease
(CAD), Ethacizine was highly effective.
92% (241/26) of CAD patients had no VT
recurrence during follow-up. [3]

After 6 months, Ethacizine showed a lower
AF recurrence rate (55.6%) vs.
Propafenone (72.5%), close to statistical
significance (p=0.05). [4]

Both drugs were highly effective for
ventricular extrasystole: Bonnecor
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Study Focus / Patient Comparative Key Efficacy Findings (Ethacizine vs.

Citation

Population Drugs Comparators)

patients)

(80.4%) and Ethacizine (84.6%). Both
suppressed arrhythmias in WPW
syndrome. [5]

Detailed Experimental Protocols

To aid in your evaluation of the data, here are the methodologies from the key studies cited above.

¢ Study 1: Comparative Antiarrhythmic Effectiveness (Ventricular Arrhythmias) [1]

o

(e]

[¢]

[e]

Design: Double-blind, randomized, cross-over study.

Population: 33 patients with high-grade ventricular arrhythmias (Lown grade B), including
paroxysmal ventricular tachycardia.

Intervention: Oral administration of Allapinin, Ethacizine, and Mexitil.

Assessment: Antiarrhythmic efficacy and safety were analyzed for each drug.

e Study 2: Efficacy in Ventricular Tachycardia using PES [3]

Design: Clinical trial assessing efficacy via programmed electrical stimulation (PES).
Population: 38 patients with recurrent sustained ventricular tachycardia (26 with coronary
artery disease, 12 with other conditions).

Intervention: A single intravenous dose of Ethacizine (0.6-0.7 mg/kg) for acute testing, followed
by long-term oral administration (200-400 mg/day).

Assessment: The ability to induce VT via PES was tested at baseline and after intravenous
Ethacizine. Long-term oral efficacy was measured by freedom from VT recurrence over a mean
follow-up of 16.5 months.

e Study 3: Maintaining Sinus Rhythm in Atrial Fibrillation [4]

Design: Open-label, single-center, prospective study.

Population: 62 patients with persistent AF; 57 completed the study per protocol.

Intervention: Patients received either Propafenone (300 mg twice daily) or Ethacizine (100
mg/day) for 6 months after successful electrical cardioversion.

Assessment: The primary outcome was the recurrence rate of AF over 6 months. Safety was
evaluated via ECG, stress tests, echocardiography, blood tests, and 24-hour Holter monitoring.
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Mechanism of Action and Workflow

The following diagram illustrates Ethacizine's mechanism of action as a Class Ic antiarrhythmic agent and a

typical workflow for assessing its efficacy in clinical studies.
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Ethacizine Mechanism of Action (Class Ic)

Blocks Myocyte
Fast Sodium (Na+) Channels

Reduces Rate & Amplitude
of Phase 0 Depolarization

Slows Cardiac Conduction Velocity
(Prolongs QRS Complex)

Suppresses Arrhythmias
(Stabilizes Membrane, Prevents Re-entry)

Typical Clinical Efficacy Workflow
Patient Population:
Ventricular Arrhythmias / AF
Baseline Assessment:
ECG, Holter Monitoring, PES

:

Ethacizine Administration
(Oral or V)

Z Concurrent
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Ethacizine Mechanism and Clinical Evaluation Workflow

Key Insights for Researchers

e Structural Heart Disease is a Critical Factor: The proarrhythmic risk of Class Ic drugs is well-
known, particularly in patients with structural heart disease or ischemia [6] [7]. Ethacizine

appears highly effective and safe in patients with coronary artery disease and VT [3], but careful
patient selection remains paramount.

¢ A Differentiated Safety Profile: Recent evidence suggests Ethacizine may have a distinct safety
profile compared to other Class Ic drugs. A 2025 study reported it did not significantly affect QT
interval or myocardial inotropic function [4], which are common concerns with other
antiarrhythmics.

e Expanding Therapeutic Applications: While historically used for ventricular arrhythmias, newer
research is exploring its role in maintaining sinus rhythm in atrial fibrillation, showing promising
results against propafenone [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1933674#ethacizine-

antiarrhythmic-potency-comparison-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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